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Compound of Interest

Compound Name: Sulfo-Cy7.5 dicarboxylic acid

Cat. No.: B15137910 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the long-term stability of proteins labeled with

Sulfo-Cy7.5 dicarboxylic acid. It includes frequently asked questions, troubleshooting guides,

and detailed experimental protocols.

Frequently Asked Questions (FAQs)
Q1: How should I store the unconjugated Sulfo-Cy7.5 dicarboxylic acid dye?

A: Proper storage of the unconjugated dye is crucial for maintaining its reactivity and

fluorescence properties. It is recommended to store the dye at -20°C in the dark and under

desiccated conditions.[1][2][3][4] When stored correctly, the dye is stable for up to 24 months

from the date of receipt.[1][2][4] For transportation or short periods, the dye is stable at room

temperature for up to three weeks.[1][2][4]

Q2: What are the recommended storage conditions for my Sulfo-Cy7.5 labeled protein?

A: The stability of the labeled conjugate depends on the protein itself. However, general

guidelines are to store the labeled protein for the short-term at 4°C and for long-term storage at

-20°C or -80°C.[5] To prevent degradation from repeated freeze-thaw cycles, it is highly

recommended to divide the labeled protein solution into smaller, single-use aliquots.[5]

Q3: What factors can affect the long-term stability and fluorescence of my labeled protein?
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A: Several factors can impact the stability of your conjugate:

Temperature: Elevated temperatures can lead to protein denaturation and dye degradation.

Long-term storage should be at -20°C or below.[5]

Light Exposure: Cyanine dyes, including Sulfo-Cy7.5, are susceptible to photobleaching

when exposed to light. Always store labeled proteins in the dark and minimize light exposure

during experiments.[1][3][6]

pH: The chemical structure of cyanine dyes is generally stable between pH 4 and 10.[6]

However, the stability of the protein itself is often the limiting factor, so maintain a pH that is

optimal for your specific protein.

Aggregation: The sulfonate groups on Sulfo-Cy7.5 enhance its water solubility, which helps

to prevent the aggregation that can quench fluorescence.[7] However, high protein

concentrations or suboptimal buffer conditions can still lead to aggregation.

Q4: How can I tell if my Sulfo-Cy7.5 labeled protein is degrading?

A: Signs of degradation include a decrease in fluorescence intensity over time, a shift in the

absorption or emission spectra, and the appearance of protein precipitates. Regularly

measuring the fluorescence of a stored aliquot can help monitor its stability.

Q5: What is the expected shelf-life of a Sulfo-Cy7.5 labeled protein?

A: The shelf-life is highly dependent on the stability of the protein being labeled. The dye itself

has excellent chemical stability.[8] When stored properly in aliquots at -80°C and protected

from light, many labeled antibodies and other stable proteins can maintain their functionality for

a year or more.

Data Summary Tables
Table 1: Recommended Storage Conditions for Unconjugated Sulfo-Cy7.5 Dicarboxylic Acid
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Parameter Condition Duration Reference(s)

Temperature -20°C Up to 24 months [1][2][4]

Room Temperature
Up to 3 weeks (for

transport)
[1][2][4]

Light In the dark Always [1][2][3]

Atmosphere Desiccated Always [1][2][3]

Table 2: Recommended Storage Conditions for Sulfo-Cy7.5 Labeled Proteins

Storage Type Temperature
Key
Considerations

Reference(s)

Short-Term 4°C

For immediate use

(days to a week).

Protect from light.

[5]

Long-Term -20°C to -80°C

Aliquot to avoid

freeze-thaw cycles.

Protect from light.

[5]

Visual Guides and Workflows
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Caption: Workflow for labeling proteins with Sulfo-Cy7.5 dicarboxylic acid.
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Low or No
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Are instrument settings correct?
(NIR detector, Ex/Em wavelengths)
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Was the Degree of
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Yes / Too High
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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